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Get Quote

The table below summarizes the key data for S-Perillic acid and a characterized derivative from the search

results.

Property
S-Perillic Acid (Parent
Compound)

N-Dodecyl-4-(prop-1-en-2-yl)cyclohex-1-ene-1-
carboxamide (Derivative)

IUPAC Name 4-(prop-1-en-2-

yl)cyclohex-1-ene-1-
carboxylic acid [1]

N-Dodecyl-4-(prop-1-en-2-yl)cyclohex-1-ene-1-

carboxamide [2]

Chemical
Formula

C₁₀H₁₄O₂ [1] Information not available in search results

CAS Number 7694-45-3 [1] Information not available in search results

NMR Data Information not available

in search results

¹H NMR (400 MHz, CDCl₃): δ 7.28 (s, 1H), 6.70–6.63 (m,

1H), 5.71 (s, 1H), 4.78 (dd, J = 16.0 Hz, 2H), 3.33 (dd, J =
12.0 Hz, 2H), 2.51–2.03 (m, 5H), 2.03–1.90 (m, 1H), 1.78

(s, 3H... [2]

Bioactivity
(Summary)

Metabolite of limonene;

investigated for
anticancer properties [3]

Showed significant anti-proliferative effects against

HepG2 (liver cancer) and U251 (glioblastoma) cell lines
[2]
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Experimental Protocol for Synthesis & Characterization

The following methodology is adapted from the 2019 research on S-Perillic acid derivatives [2].

🗸  Step 1: Amide Coupling Reaction A solution of 1.0 mmol of (S)-perillic acid, 0.75 mmol

HOBt·xH₂O, and 0.75 mmol EDC·HCl in 20 mL of DMF was stirred for 10 minutes. Subsequently, 1.0

mmol of the appropriate amine (e.g., dodecylamine) was added, and the reaction mixture was stirred at

room temperature for 24 hours [2].

🗸  Step 2: Work-up Procedure After 24 hours, 30 mL of water was added to the reaction mixture

with stirring. The aqueous phase was extracted with ethyl acetate (2 × 40 mL). The combined organic

extracts were then washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced

pressure [2].

🗸 Step 3: Purification The crude residue was purified using silica gel column chromatography with a

hexane/ethyl acetate mobile phase to isolate the solid amide product [2].

🗸  Step 4: Structural Characterization The synthesized compounds were characterized by

Electrospray Ionization Mass Spectrometry (ESI-MS), High-Resolution Mass Spectrometry

(HRMS), and Nuclear Magnetic Resonance spectroscopy, including ¹H-NMR, ¹³C-NMR, and/or

¹⁹F-NMR [2]. The ¹H NMR spectrum was acquired on a 400 MHz spectrometer using CDCl₃ as the

solvent [2].

Pathway and Workflow Diagrams

The following diagram illustrates the experimental workflow for the synthesis and characterization of S-

Perillic acid derivatives as described in the protocol.
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Start: Reaction Setup

Add (S)-Perillic Acid, HOBt, EDC·HCl in DMF

Stir for 10 minutes

Add Amine (e.g., Dodecylamine)

Stir at Room Temperature for 24h

Reaction Work-up

Add Water
Extract with Ethyl Acetate

Wash with Brine
Dry over Na₂SO₄

Concentrate under Reduced Pressure

Purification

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s3312019?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Silica Gel Column Chromatography
(Hexane/Ethyl Acetate)

Characterization

NMR Spectroscopy
MS (ESI, HRMS)

Pure Derivative

Click to download full resolution via product page

Synthesis and characterization workflow for S-Perillic acid derivatives. [2]

This diagram outlines the relationship between Perillic Acid, its parent compounds, and its significance in

research.
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Relationship of Perillic acid to precursors and research applications. [2] [3]

Relevance in Drug Development

Anticancer Potential: S-Perillic acid derivatives have demonstrated substantial anti-proliferative
effects against challenging cancer cell lines, including hepatocellular carcinoma (HepG2) and
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glioblastoma (U251). One derivative (Compound 5) showed growth inhibitory effects (IC₅₀) that fall

within the acceptable standard recommended by the US National Cancer Institute for selecting
anticancer drug candidates [2].

Role of NMR: In this context, NMR spectroscopy is a critical, non-destructive technique for
determining the 3D structure of molecules at the atomic level and is indispensable for confirming the

structure of synthesized novel compounds in drug discovery [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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